1-ethyl-7-methyl-4-oxo-N-[2-(thiomorpholin-4-ylcarbonyl)phenyl]-1,4-dihydro-1,8-naphthyridine-3-carboxamide

Specification

• Molecular Formula: C23H24N4O3S
• Molecular Weight: 436.5 g/mol
• IUPAC Name: 1-ethyl-7-methyl-4-oxo-N-[2-(thiomorpholine-4-carbonyl)phenyl]-1,8-naphthyridine-3-carboxamide
• Standard InChI: InChI=1S/C23H24N4O3S/c1-3-26-14-18(20(28)17-9-8-15(2)24-21(17)26)22(29)25-19-7-5-4-6-16(19)23(30)27-10-12-31-13-11-27/h4-9,14H,3,10-13H2,1-2H3,(H,25,29)
• Standard InChI Key: WTXLOHUHNCNTQM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1N=C(C=C2)C)C(=O)NC3=CC=CC=C3C(=O)N4CCSCC4

Introduction

Potential Applications

Naphthyridine derivatives have been explored for various therapeutic applications:

• Antibacterial Activity: Some naphthyridines are used as intermediates in synthesizing antibiotics, such as quinolones.

• Anticancer and Anti-inflammatory Activities: These compounds can serve as scaffolds for developing drugs with anticancer and anti-inflammatory properties.

• Protein Kinase Inhibition: Heterocyclic compounds, including naphthyridines, have been investigated for their ability to inhibit protein kinases, which are involved in signaling pathways related to diseases like cancer and autoimmune disorders.

Research Findings

While specific research findings on 1-ethyl-7-methyl-4-oxo-N-[2-(thiomorpholin-4-ylcarbonyl)phenyl]-1,4-dihydro-1,8-naphthyridine-3-carboxamide are not available, studies on similar compounds highlight their potential in drug discovery:

• Synthetic Versatility: Naphthyridines can be easily modified to introduce various functional groups, making them versatile scaffolds for drug design.

• Biological Activity: The presence of multiple functional groups allows these compounds to interact with different biological targets, enhancing their therapeutic potential.